ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate

• IUPAC Name: ethyl 2-oxo-2-[[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino]acetate
• InChI: InChI=1S/C14H15N3O3S/c1-2-20-13(19)12(18)15-14-17-16-11(21-14)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,17,18)
• InChI Key: YKRPPEJZZLDCRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=NN=C(S1)CCC2=CC=CC=C2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

Ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate, also known as ETTA, is a chemical compound with potential applications in scientific research. ETTA is a member of the thiadiazole family of compounds, which have been studied for their various biological activities.

Mechanism of Action

The mechanism of action of ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate is not fully understood, but it is believed to interact with various biological pathways. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has also been shown to inhibit the activity of enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has been shown to have various biochemical and physiological effects. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has been shown to decrease inflammation and pain in animal models. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has also been shown to inhibit cancer cell growth in vitro. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has been shown to have antibacterial and antifungal properties, which may make it useful in treating infections.

Advantages and Limitations for Lab Experiments

Ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has several advantages and limitations for lab experiments. One advantage is that it has been shown to have multiple biological activities, making it useful for studying various biological pathways. However, one limitation is that ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate. One direction is to further study its potential use as an anticancer agent. Another direction is to study its potential use in treating infections. Additionally, more research is needed to fully understand the mechanism of action of ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate and its interactions with biological systems.

Scientific Research Applications

Ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has potential applications in scientific research due to its ability to interact with biological systems. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has been studied for its anti-inflammatory and analgesic properties, as well as its potential use as an anticancer agent. ethyl oxo{[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]amino}acetate has also been shown to have antibacterial and antifungal properties.